Cas no 34170-18-8 (3,4',5,6,7,8-hexamethoxyflavone)

• Product Name: 3,4',5,6,7,8-hexamethoxyflavone
• CAS No: 34170-18-8
• MF: C₂₁H₂₂O₈
• MW: 402.394587039948
• CID: 2025496
• PubChem ID: 11741814
• Update Time: 2025-06-26

3,4',5,6,7,8-hexamethoxyflavone Chemical and Physical Properties

Names and Identifiers

• 3,4',5,6,7,8-hexamethoxyflavone
• 3,5,6,7,8,4'-hexamethoxyflavone
• 3,5,6,7,8-pentamethoxy-2-(4-methoxy-phenyl)-chromen-4-one
• 5,6,7,8,3,4'-hexamethoxyflavone
• auranetin 5-methyl ether
• auranetin-5-methyl ether
• Hexa-Me ether-3,4',5,6,7,8-Hexahydroxyflavone
• nobiletin
• 3,5,6,7,8-Pentamethoxy-2-(4-methoxyphenyl)-4H-chromen-4-one
• UNII-RNF1407A4J
• 34170-18-8
• CS-0896958
• HY-N12263
• 4H-1-Benzopyran-4-one, 3,5,6,7,8-pentamethoxy-2-(4-methoxyphenyl)-
• FS-7397
• RNF1407A4J
• LMPK12113315
• 3,5,6,7,8-pentamethoxy-2-(4-methoxyphenyl)chromen-4-one
• Q27288205
• 3-Methoxytangeretin
• AKOS040763834
• Flavone, 3,4',5,6,7,8-hexamethoxy-
• 3,5,6,7,8,4??-hexamethoxyflavone
• 3,5,6,7,8-Pentamethoxy-2-(4-methoxyphenyl)-4H-1-benzopyran-4-one
• G64333

• Inchi： 1S/C21H22O8/c1-23-12-9-7-11(8-10-12)15-18(25-3)14(22)13-16(24-2)19(26-4)21(28-6)20(27-5)17(13)29-15/h7-10H,1-6H3
• InChI Key： OBIOZWXPDBWYHB-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)OC)=C(C(C2C(=C(C(=C(C1=2)OC)OC)OC)OC)=O)OC

Computed Properties

• Exact Mass: 402.13146766g/mol
• Monoisotopic Mass: 402.13146766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 81.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 8-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 8-O-methylated flavonoids
• Flavonoids

Additional information on 3,4',5,6,7,8-hexamethoxyflavone

3,4',5,6,7,8-Hexamethoxyflavone: A Comprehensive Overview

3,4',5,6,7,8-Hexamethoxyflavone, also known by its CAS registry number CAS No. 34170-18-8, is a highly bioactive flavonoid compound that has garnered significant attention in the fields of pharmacology and natural product chemistry. This compound belongs to the class of polyphenolic compounds and is characterized by its unique structure featuring multiple methoxy groups attached to the flavone backbone. The presence of these methoxy groups contributes to its potent antioxidant and anti-inflammatory properties, making it a subject of extensive research in recent years.

The chemical structure of 3,4',5,6,7,8-hexamethoxyflavone consists of a flavone skeleton with six methoxy groups located at positions 3, 4', 5, 6, 7, and 8. This high degree of methylation is uncommon among flavonoids and imparts unique pharmacokinetic and pharmacodynamic properties. Recent studies have highlighted its potential as a therapeutic agent in various disease models, including cancer, neurodegenerative disorders, and cardiovascular diseases.

In terms of biological activity, 3,4',5,6,7,8-hexamethoxyflavone has demonstrated remarkable antioxidant capabilities due to its ability to scavenge free radicals and inhibit lipid peroxidation. This property is particularly relevant in the context of oxidative stress-related diseases. Moreover, the compound has shown significant anti-inflammatory effects by modulating key inflammatory pathways such as NF-κB and COX-2. These findings underscore its potential as a natural anti-inflammatory agent.

Recent research has also explored the anticancer potential of 3,4',5,6,7,8-hexamethoxyflavone. Studies have shown that this compound can induce apoptosis in various cancer cell lines while sparing normal cells. The mechanism involves activation of caspase pathways and modulation of Bcl-2 family proteins. Additionally, it has been found to inhibit tumor angiogenesis by suppressing VEGF expression and blocking endothelial cell proliferation.

The neuroprotective effects of 3,4',5,6,7,8-hexamethoxyflavone have also been extensively studied. Experimental models have demonstrated its ability to protect against oxidative stress-induced neuronal damage and improve cognitive function in Alzheimer's disease models. This is attributed to its ability to inhibit acetylcholinesterase activity and reduce amyloid-beta peptide aggregation.

In terms of synthesis and extraction methods,

researchers have developed efficient strategies to isolate this compound from natural sources or synthesize it through chemical methods. Extraction techniques such as high-performance liquid chromatography (HPLC) have been optimized for large-scale production. Synthetic routes involving multi-step reactions with precise control over regioselectivity are also being explored to meet the growing demand for this bioactive compound.

The pharmacokinetic profile of

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Results indicate favorable absorption and bioavailability when administered orally.
Furthermore,
the compound exhibits low toxicity profiles in acute toxicity studies,
suggesting its potential for safe therapeutic use.
However,
further clinical trials are required to validate these findings in human subjects.

In conclusion,
< br / > < strong >3 strong >,< strong >4 ' strong >,< strong >5 strong >,< strong >6 strong >,< strong >7 strong >,< strong >8 -hexamethoxyflavone strong >< br / > represents a promising natural product with diverse therapeutic applications.< br / > Its unique chemical structure endows it with potent antioxidant,< br / > anti-inflammatory,< br / > anticancer,< br / > and neuroprotective properties.< br / > As research continues to unravel its mechanisms of action and therapeutic potential,< br / > this compound holds great promise for development into innovative medicinal agents.< br / >